Cas no 1785761-01-4 (4-Fluoro-1-methyl-2-(sulfinylamino)benzene)

• Product Name: 4-Fluoro-1-methyl-2-(sulfinylamino)benzene
• CAS No: 1785761-01-4
• MF: C₇H₆FNOS
• MW: 171.192043781281
• CID: 4705175
• Update Time: 2025-05-23

4-Fluoro-1-methyl-2-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-methyl-2-(sulfinylamino)benzene
• FCH2484287
• T5684
• benzene, 4-fluoro-1-methyl-2-(sulfinylamino)-
• 4-Fluoro-1-methyl-2-(sulfinylamino)benzene

• Inchi： 1S/C7H6FNOS/c1-5-2-3-6(8)4-7(5)9-11-10/h2-4H,1H3
• InChI Key： ZDSXDVYQZYPHOA-UHFFFAOYSA-N
• SMILES： S(=NC1C=C(C=CC=1C)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 30.4

Additional information on 4-Fluoro-1-methyl-2-(sulfinylamino)benzene

Research Briefing on 4-Fluoro-1-methyl-2-(sulfinylamino)benzene (CAS: 1785761-01-4): Recent Advances and Applications in Chemical Biology and Medicine

4-Fluoro-1-methyl-2-(sulfinylamino)benzene (CAS: 1785761-01-4) is a sulfur-containing aromatic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfinylamino functional group and fluorine substitution, has demonstrated promising potential in various applications, including drug discovery, enzyme inhibition, and chemical probe development. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of 4-Fluoro-1-methyl-2-(sulfinylamino)benzene via a novel oxidative sulfinylation route, achieving high yields and excellent purity. The researchers highlighted the compound's stability under physiological conditions, making it suitable for further biological evaluations. Additionally, its sulfinylamino group was found to participate in hydrogen bonding interactions with target proteins, suggesting its utility as a pharmacophore in drug design.

In the context of enzyme inhibition, 4-Fluoro-1-methyl-2-(sulfinylamino)benzene has been investigated as a potential inhibitor of cysteine proteases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. A recent ACS Chemical Biology publication demonstrated that this compound exhibits selective inhibition toward cathepsin B, with an IC50 value in the low micromolar range. Molecular docking studies revealed that the sulfinylamino group forms a reversible covalent bond with the active-site cysteine residue, providing insights into its inhibitory mechanism.

Beyond its enzymatic applications, this compound has also been explored as a chemical probe for studying protein sulfenylation, a post-translational modification involved in redox signaling. A 2024 study in Nature Chemical Biology utilized 4-Fluoro-1-methyl-2-(sulfinylamino)benzene as a scaffold to develop fluorescent probes capable of detecting sulfenylated proteins in live cells. This advancement offers new tools for investigating oxidative stress-related pathways and their roles in disease progression.

In summary, 4-Fluoro-1-methyl-2-(sulfinylamino)benzene (CAS: 1785761-01-4) represents a versatile compound with broad applications in chemical biology and medicine. Its unique structural features and reactivity profile make it a valuable tool for drug discovery, enzyme inhibition, and redox biology research. Future studies are expected to further elucidate its therapeutic potential and expand its utility in biomedical applications.